4-chloro-N-(3-chloro-4-methoxyphenyl)benzenesulfonamide

• IUPAC Name: 4-chloro-N-(3-chloro-4-methoxyphenyl)benzenesulfonamide
• InChI: InChI=1S/C13H11Cl2NO3S/c1-19-13-7-4-10(8-12(13)15)16-20(17,18)11-5-2-9(14)3-6-11/h2-8,16H,1H3
• InChI Key: BKGFWHSUQYJYPI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)Cl)Cl
• Molecular Formula: C13H11Cl2NO3S
• Molecular Weight: 332.2 g/mol

Description

4-chloro-N-(3-chloro-4-methoxyphenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C13H11Cl2NO3S and its molecular weight is 332.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 330.9836698 g/mol and the complexity rating of the compound is 404. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

The primary targets of 4-chloro-N-(3-chloro-4-methoxyphenyl)benzenesulfonamide are currently unknown . This compound is relatively new and research is ongoing to identify its specific targets and their roles in biological systems.

Biochemical Pathways

The biochemical pathways affected by this compound are currently unknown . Understanding the compound’s targets and mode of action will provide insights into the biochemical pathways it affects and their downstream effects.

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown . Once the compound’s targets, mode of action, and affected biochemical pathways are identified, it will be possible to describe these effects in detail.

Action Environment

Environmental factors can significantly influence a compound’s action, efficacy, and stability. Factors such as temperature, pH, and the presence of other molecules can affect how this compound interacts with its targets and carries out its functions . .